Cas no 18655-49-7 (3-(3-chlorophenyl)propan-1-amine)

3-(3-Chlorophenyl)propan-1-amine is a chlorinated aromatic amine with a propylamine side chain, offering versatile utility in organic synthesis and pharmaceutical applications. Its structure, featuring a 3-chlorophenyl group, enhances reactivity in electrophilic substitution and coupling reactions, making it a valuable intermediate for constructing complex molecules. The compound's amine functionality allows for further derivatization, including amidation or reductive alkylation, broadening its applicability in medicinal chemistry and material science. Its stability under standard conditions ensures reliable handling and storage. This compound is particularly useful in the development of bioactive molecules, where the chlorophenyl moiety can influence binding affinity and metabolic properties.
3-(3-chlorophenyl)propan-1-amine structure
18655-49-7 structure
Product Name:3-(3-chlorophenyl)propan-1-amine
CAS No:18655-49-7
MF:C9H12ClN
MW:169.651281356812
MDL:MFCD07374079
CID:858651
PubChem ID:22246875
Update Time:2025-06-10

3-(3-chlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-CHLORO-PHENYL)-PROPYLAMINE
    • 3-(3-chlorophenyl)propan-1-amine
    • 3-CHLORO-BENZENEPROPANAMINE
    • BENZENEPROPANAMINE,3-CHLORO
    • OTAVA-BB 1038718
    • F20098
    • BDBM50053593
    • EN300-145000
    • MFCD07374079
    • [3-(3-chlorophenyl)propyl]amine
    • 18655-49-7
    • CHEMBL335754
    • BS-12129
    • DWCPCBZNAUDRIX-UHFFFAOYSA-N
    • SCHEMBL2026417
    • F9995-2043
    • AKOS005265329
    • CS-0156918
    • 3-(3-Chlorophenyl)-1-propylamine
    • AB38690
    • DB-240587
    • DTXSID60623815
    • MDL: MFCD07374079
    • Inchi: 1S/C9H12ClN/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7H,2,4,6,11H2
    • InChI Key: DWCPCBZNAUDRIX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CCCN

Computed Properties

  • Exact Mass: 169.06600
  • Monoisotopic Mass: 169.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 252.3±23.0 °C at 760 mmHg
  • Flash Point: 124.0±10.7 °C
  • PSA: 26.02000
  • LogP: 2.93160
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(3-chlorophenyl)propan-1-amine Security Information

3-(3-chlorophenyl)propan-1-amine Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(3-chlorophenyl)propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TRC
C611333-10mg
3-(3-chlorophenyl)propan-1-amine
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$ 50.00 2022-06-06
TRC
C611333-50mg
3-(3-chlorophenyl)propan-1-amine
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$ 185.00 2022-06-06
TRC
C611333-100mg
3-(3-chlorophenyl)propan-1-amine
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100mg
$ 275.00 2022-06-06
abcr
AB521186-250 mg
[3-(3-Chlorophenyl)propyl]amine; .
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250MG
€183.20 2023-04-17
abcr
AB521186-1 g
[3-(3-Chlorophenyl)propyl]amine; .
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1g
€362.00 2023-04-17
abcr
AB521186-5 g
[3-(3-Chlorophenyl)propyl]amine; .
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5g
€1,075.10 2022-07-28
eNovation Chemicals LLC
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